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Compound of Interest

Compound Name: SOLVENT RED 195

CAS No.: 164251-88-1

Cat. No.: B1170886

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SOLVENT RED 195 is a synthetic organic dye, characterized by its vibrant bluish-red hue and

high thermal stability.[1][2] Traditionally used as a colorant in the plastics and textile industries,

its potential application in biological imaging, specifically two-photon microscopy (2PM),

remains largely unexplored.[3][4] Its hydrophobic nature suggests a potential affinity for lipid-

rich structures within cells, such as lipid droplets and the endoplasmic reticulum. This

document provides a detailed, albeit theoretical, framework for the application of SOLVENT
RED 195 as a fluorescent probe in two-photon microscopy, based on its known physical

properties and established principles of 2PM.

Disclaimer: The following protocols and data are hypothetical and based on the known

properties of SOLVENT RED 195 and general principles of two-photon microscopy.

Experimental validation is required to confirm its suitability and optimize its use for biological

imaging.
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Quantitative Data Summary
Due to the limited availability of specific photophysical data for SOLVENT RED 195 in a

biological context, the following table presents a combination of known physical properties and

estimated spectral characteristics. The spectral estimations are derived from its observed color

and are intended as a starting point for experimental investigation.
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Property Value Reference / Note

Chemical Name

4-cyano-5-[[5-cyano-2,6-bis[(3-

methoxypropyl)amino]-4-

methyl-3-pyridyl]azo]-3-methyl-

2-thiophenecarboxylic acid

methyl ester

[5]

CAS Number 164251-88-1 [3]

Appearance Bluish-red powder [3]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g.,

acetone, xylene)

[6]

Melting Point ~216 °C [3]

Heat Resistance Up to 280-300 °C [2][7]

Light Fastness Grade 7-8 (Excellent) [7]

Estimated One-Photon

Absorption (λ_abs)
~560 nm

Estimated based on bluish-red

color

Estimated One-Photon

Emission (λ_em)
~610 nm

Estimated based on bluish-red

color

Estimated Two-Photon

Excitation (λ_2P-ex)
~1120 nm Estimated as ~2 x λ_abs

Estimated Molar Extinction

Coefficient (ε)
Not available

Requires experimental

determination

Estimated Fluorescence

Quantum Yield (Φ)
Not available

Requires experimental

determination

Estimated Two-Photon

Absorption Cross-Section

(σ_2P)

Not available
Requires experimental

determination

Potential Applications in Two-Photon Microscopy
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Given its lipophilic nature, SOLVENT RED 195 is hypothesized to be a suitable candidate for

imaging lipid-rich organelles within cells.

Lipid Droplet Imaging: Lipid droplets are dynamic organelles involved in lipid metabolism and

storage. Alterations in their number and size are associated with various metabolic diseases.

Two-photon microscopy is a powerful tool for visualizing these structures in live cells and

tissues.[8][9][10][11][12]

Endoplasmic Reticulum (ER) Staining: The endoplasmic reticulum is a vast network of

membranes involved in protein and lipid synthesis. Its structure and function are critical for

cellular homeostasis. Several two-photon probes have been developed for imaging the ER.

[13][14][15][16][17]

Experimental Protocols
The following are detailed, hypothetical protocols for the use of SOLVENT RED 195 in two-

photon microscopy.

Protocol 1: Preparation of SOLVENT RED 195 Staining
Solution
Objective: To prepare a stock and working solution of SOLVENT RED 195 for cellular staining.

Materials:

SOLVENT RED 195 powder (CAS 164251-88-1)

Dimethyl sulfoxide (DMSO), spectroscopy grade

Phosphate-buffered saline (PBS), pH 7.4

Vortex mixer

Microcentrifuge

Procedure:

Stock Solution Preparation (1 mM):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://pubs.rsc.org/en/content/articlehtml/2017/sc/c7sc01400g
https://pubs.acs.org/doi/10.1021/acs.analchem.4c00228
https://pmc.ncbi.nlm.nih.gov/articles/PMC8473963/
https://pubmed.ncbi.nlm.nih.gov/38723271/
https://www.researchgate.net/publication/326133224_Specific_Two-Photon_Imaging_of_Live_Cellular_and_Deep-Tissue_Lipid_Droplets_by_Lipophilic_AIEgens_at_Ultralow_Concentration
https://pubs.rsc.org/en/content/articlelanding/2020/cc/d0cc00236d
https://pubs.rsc.org/en/content/articlelanding/2019/an/c8an01626g
https://www.tandfonline.com/doi/abs/10.1080/00032719.2021.1884255
https://www.researchgate.net/publication/320333637_A_turn-on_endoplasmic_reticulum-targeted_two-photon_fluorescent_probe_for_hydrogen_sulfide_and_bio-imaging_applications_in_living_cells_tissues_and_zebrafish
https://www.researchgate.net/publication/339474841_Two-Photon_Probes_for_the_Endoplasmic_Reticulum_Its_Detection_in_a_Live_Tissue_by_Two-Photon_Microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh 4.99 mg of SOLVENT RED 195 powder.

Dissolve the powder in 10 mL of DMSO to achieve a 1 mM stock solution.

Vortex thoroughly until the dye is completely dissolved.

Centrifuge the solution at 10,000 x g for 5 minutes to pellet any undissolved particulates.

Carefully transfer the supernatant to a new, light-protected tube.

Store the stock solution at -20°C, protected from light.

Working Solution Preparation (1-10 µM):

On the day of the experiment, thaw the stock solution at room temperature.

Dilute the 1 mM stock solution in pre-warmed (37°C) cell culture medium or PBS to the

desired final concentration (e.g., for a 5 µM working solution, add 5 µL of 1 mM stock to

995 µL of medium).

Vortex briefly to ensure homogeneity.

Protocol 2: Staining of Live Cells for Two-Photon
Microscopy
Objective: To stain live cultured cells with SOLVENT RED 195 for subsequent imaging with a

two-photon microscope.

Materials:

Cultured cells grown on glass-bottom dishes or coverslips

SOLVENT RED 195 working solution (1-10 µM)

Pre-warmed (37°C) cell culture medium

Incubator (37°C, 5% CO₂)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/product/b1170886/docs?utm_src=pdf-body#application-notes-and-protocols-solvent-red-195-for-two-photon-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grow cells to the desired confluency on a suitable imaging substrate.

Remove the existing culture medium.

Wash the cells once with pre-warmed PBS.

Add the SOLVENT RED 195 working solution to the cells, ensuring the entire surface is

covered.

Incubate the cells for 15-30 minutes at 37°C in a 5% CO₂ incubator, protected from light.

Remove the staining solution.

Wash the cells twice with pre-warmed culture medium to remove any unbound dye.

Add fresh, pre-warmed culture medium to the cells.

Proceed immediately to imaging on the two-photon microscope.

Protocol 3: Two-Photon Imaging of Stained Cells
Objective: To acquire high-resolution images of SOLVENT RED 195-stained cells using a two-

photon microscope.

Materials:

Two-photon microscope equipped with a tunable femtosecond laser.

Objective lens suitable for 2PM (e.g., 20x or 60x water immersion objective).

Image acquisition and analysis software.

Procedure:

Place the dish or slide with stained cells on the microscope stage.

Set the excitation wavelength of the laser to the estimated two-photon excitation maximum of

SOLVENT RED 195 (e.g., start with a range around 1100-1140 nm and optimize for the best

signal).
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Adjust the laser power to the minimum level necessary to obtain a clear signal, to minimize

phototoxicity and photobleaching.

Select an appropriate emission filter based on the estimated emission maximum of the dye

(e.g., a bandpass filter centered around 610 nm).

Focus on the cells and acquire images using the imaging software.

For 3D imaging, acquire a Z-stack of images through the desired volume of the cells.

Visualizations

prep2

stain1

stain3

image1

Click to download full resolution via product page

// Nodes Laser [label="Femtosecond Laser\n(~1120 nm)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Sample [label="Cell Stained with\nSOLVENT RED 195",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Objective [label="Objective Lens", shape=ellipse,

fillcolor="#FBBC05", fontcolor="#202124"]; Dichroic [label="Dichroic Mirror",

shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; EmissionFilter

[label="Emission Filter\n(~610 nm)", shape=parallelogram, fillcolor="#34A853",

fontcolor="#FFFFFF"]; Detector [label="Detector (PMT)", fillcolor="#5F6368",

fontcolor="#FFFFFF"]; Computer [label="Image", shape=cylinder, fillcolor="#F1F3F4",

fontcolor="#202124"];

// Edges Laser -> Dichroic [label="Excitation Light"]; Dichroic -> Objective; Objective ->

Sample; Sample -> Objective [label="Emitted Fluorescence", style=dashed, color="#EA4335"];

Objective -> Dichroic; Dichroic -> EmissionFilter; EmissionFilter -> Detector; Detector ->

Computer; } DOT Caption: Simplified logic of the two-photon microscope setup.
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// Nodes ER [label="Endoplasmic Reticulum", fillcolor="#FBBC05", fontcolor="#202124"];

LipidDroplet [label="Lipid Droplet", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cytosol

[label="Cytosol", fillcolor="#F1F3F4", fontcolor="#202124"]; SR195 [label="SOLVENT RED
195", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges SR195 -> ER [label="Potential Accumulation\n(Hydrophobic Interaction)"]; SR195 ->

LipidDroplet [label="Potential Accumulation\n(Hydrophobic Interaction)"]; ER -> LipidDroplet

[label="Lipid Synthesis\n& Transfer"]; } DOT Caption: Hypothesized subcellular localization of

SOLVENT RED 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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